Improved mechanical strength and stability are key to expanding the use of biopolymers in a range of applications such as food packaging, tissue engineering, and wound healing. This can be achieved through crosslinking, a process that introduces chemical bonds between polymer chains in a nanofiber structure. In this particular investigation, gelatin nanofibers were produced using electrically assisted solution blow spinning. The study aimed to introduce and compare the effectiveness of the innovative neutralization-triggered Maillard crosslinking method with thermal crosslinking and classical Maillard crosslinking techniques. Several aspects, including mechanical properties, thermal stability, hydrophobicity, antibacterial and antioxidant activities, amino acid profile, as well as physical properties like FTIR spectra, SEM, TGA, water contact angle, and air permeability of the nanofiber webs, were examined. The outcomes revealed that the samples crosslinked via the novel method exhibited the highest hydrophobicity (with a water contact angle of 103.38°), a more rigid network structure with a tensile strength of 0.887 MPa, and 8.4 mm inhibition zones against E. coli and S. aureus. Overall, this research introduces a promising technique for modifying gelatin for food packaging, bioactive delivery, and biomedical applications.Graphical Abstract

In this modern era, people are paying more attention to adopting healthy lifestyles and suitable nutritional diets. To meet the increasing demand, new food sources are continuously being identified. The present review focuses on underutilized cereal crops, commonly known as pseudo-cereals (Buckwheat, Quinoa, and Amaranth), and their nutritional products. The nutritional properties, amino acid profile, essential amino acid indices, protein efficiency ratio, nutritional index, and biological functions are higher in pseudo-cereals than other true crops. We comprehensively discussed pseudo-cereals’ characteristics and nutritional composition, bioactive components, and functional properties of pseudo-cereals. Also, the processing treatments and applications of pseudo-cereals as dietary food were discussed. Finally, the current challenges in using pseudo-cereals as dietary food supplements were analyzed, and recommendations were made for future studies.Graphical Abstract

Yeasts are feasible and effective bioreactors and, therefore, there is a great interest in their industrial employment for the production of a wide range of molecules. In this study, the production by Saccharomyces cerevisiae of bioactive compounds such as hydroxytyrosol (HT), tyrosol (TYR) and melatonin (MEL) vs. volatile compounds in fermented must was studied. The concentration of the bioactive compounds HT and MEL in fermented must employing different yeast strains revealed that the higher the concentrations, the lower the amount of volatile compounds determined. This inverse correlation was especially remarkable with respect to the production of higher alcohols, especially 2-phenylethanol (2-PE) and esters. Furthermore, the employment of a modified Aro4pK229L S. cerevisiae QA23 yeast strain which overproduces HT, gave rise to fermented must also higher in 2-PE and their corresponding esters but with an outstanding less presence of other important esters such as ethyl hexanoate and ethyl octanoate. Both premises could point out that S. cerevisiae might have different approaches to handling cell stress/toxicity due to their nitrogen metabolism. One detoxifying pathway could be through the production of higher alcohols and these in turn to esters and the other be more related to synthesizing antioxidant molecules such as MEL and HT.

The objective of this study was to determine the antimicrobial effect of the combination treatment of high pressure processing (HPP) and mild heat against Escherichia coli O157:H7, Salmonella Typhimurium, and Listeria monocytogenes in apple puree. Also, we determined the levels of sub-lethally injured cells according to the treatment condition. Inoculated apple puree was treated at 300 or 400 MPa for up to 7 min at 20, 35, or 50 °C. Increasing the pressure level or treatment temperature resulted in larger reductions of foodborne pathogens. Moreover, the antimicrobial effect of the combination treatment was prominent in apple puree at pH 3.5 than pH 3.8. E. coli O157:H7 and L. monocytogenes exhibited more resistance to the combination treatment with HPP and mild heat than S. Typhimurium. Also, a high proportion of sub-lethally injured E. coli O157:H7 cells was observed. No significant differences in pH, soluble solid contents, and the color of apple puree between control and HPP and mild heat-treated samples were observed during storage for 28 d at 5 °C. This study provides insights into predicting the inactivation patterns of pathogenic bacteria in apple puree by the combination treatment with HPP and mild heat for practical applications.

Extraction and improvement of plant-based protein isolate by microwave and pH shifting treatment have received increasing attention to widening its applications. In the current study, protein isolate was prepared by optimizing microwave treatment parameters from soybean meal, and the impact of pH shifting on the microwave-extracted soybean meal protein isolate (SMPI) was analyzed. The maximum yield and purity were obtained at the optimal microwave treatment conditions of 16:1 v/w, 600 W, and 32 s of liquid-solid ratio, power, and time respectively. The SMPI samples shifted at various pH after microwave treatment showed better functional characteristics like solubility, emulsion forming capacity, wettability, and foaming capacity and stability than the control sample (non-pH shifted). The structural characteristics of pH-shifted SMPI studied through FTRI and XRD indicated the presence of more ꞵ-sheets, increased hydrogen bonds, and less crystalline conformation than the control sample. The SMPI sample shifted near the isoelectric point of protein showed better thermal properties than other pH-shifted samples. This study demonstrated that pH shifting of SMPI extracted by microwave treatment causes desirable changes and can play a huge role in the utilization of soybean meal for food product development.Graphical Abstract Statement of NoveltyCurrent work includes the extraction of soybean meal protein isolate (SMPI) by optimizing microwave treatment parameters through response surface methodology. The optimized sample was adjusted at five different pHs and various functional, structural, and thermal properties were studied. The extraction yield and purity of soybean meal protein isolate obtained after optimizing microwave treatment parameters were noticeably higher than the conventional methods. Significant improvements were also observed in the structural, functional, and thermal properties of soybean meal protein isolate after pH adjustment as compared to protein isolate obtained without pH adjustment.

With the rising requirement for natural and biodegradable packaging materials, we focused in this study on the elaboration of a bioactive food packaging with desirable properties using high molecular weight chitosan (CHT) combined with ketones and ether-rich essential oils (EOs) such as menthone, α-thujone, and 1,8-cineole. The analysis of the physical parameters revealed that the CHT films containing EOs were thicker, more opaque, and less moisturized. Furthermore, the incorporation of EOs reduced the swelling degree of the CHT film except for sage EO. The evaluation of the physicochemical properties showed a considerable decrease in the contact angles and Lewis acid (γ+) component following the addition of the EOs. As regards the biological activities, the CHT film incorporating niaouli EO showed the highest antioxidant activity with values 45 times higher compared to the control CHT film. On the other hand, the CHT film containing peppermint EO exhibited the strongest antiadhesion activity against Staphylococcus aureus, Enterococcus hirae, Escherichia coli, and Pseudomonas aeruginosa with values of adhesion inhibition ranging between 36.30% and 61.09% depending on the bacterial species. Finally, a correlation was noticed between the Lewis acid (γ+) component of the material and the percentage of bacterial cell adhesion. These encouraging findings emphasize the effectiveness of CHT films containing ketones and ether-rich EOs as biodegradable and bioactive packaging.

Present investigation evaluated physicochemical and functional properties of Manila tamarind seed flour and seed protein isolate. Seed flour was defatted using petroleum ether (bp 40–60 °C) and used for preparation of protein isolate by alkaline extraction followed by isoelectric precipitation. Protein content in the seed flour was 32.59 ± 2.05% and 85.17 ± 0.31% in seed protein isolate. Protein isolates were treated with ultrasound (180W and 35 kHz) and autoclave (121℃ and 15psi) alone and in combination for 15 and 30 min, respectively. The autoclave treatment resulted in reduction of emulsification properties, protein solubility, and water and oil absorption capacity of the protein isolate but the same properties got enhanced with ultrasound treatment. Bulk density of samples increased with both treatments. The combination of treatments resulted in enhancement of all functional properties studied except bulk density and particle density. The values of protein solubility and water and oil absorption capacity of seed protein isolate increased from 64.11 ± 0.37% (native), 166.66 ± 2.51% (native), and 171.33 ± 1.52% (native) to 78.45 ± 1.04% (modified), 194 ± 1.73%, and 206 ± 4.00%, respectively, after autoclave and ultrasound treatments. Emulsifying activity and emulsion stability ranged between 56.47 ± 0.65% (native) to 78.19 ± 0.72% (modified) and 52.54 ± 0.80% (native) to 68.76 ± 0.81% (modified). SDS-PAGE pattern of the seed protein isolate (native and modified) revealed distinct dark bands between 50 and 90 kDa and certain fragmented bands in some of the modified samples. High molecular weight proteins were found to be stable towards the autoclave and ultrasound treatments, whereas low molecular weight proteins(~ 14–16 kDa and < 10 kDa) were slightly affected.

To better investigate the effect of magnetic field assisted immersion freezing on WHC (water holding quality) of pork and compare it with the effect of air freezing and immersion freezing, different magnetic field intensity-assisted immersion freezing methods were used in this experiment. The static magnetic field intensity ranged from 0 ~ 10 mT, and the magnetic field intensity gradient was increased in each group. The results demonstrated the freezing rate, water distribution, WHC, and myofibrillar arprotein content. The fresh-keeping effect of 6 mT on meat quality was the most significant among the several treatment groups, and the thawing loss was 44.96% lower than that of the 0 mT. At the same time, the 6 mT group also helped to control pH, cooking loss, centrifugal loss, freezing rate, protein oxidation, and water distribution. The experimental results showed that the novel freezing method could improve the quality of pork, but the specific effect of magnetic field intensity did not become more significant with the increase of magnetic field intensity.

Pork represents a major fraction of the meat consumed worldwide but only 30% of the blood generated in slaughterhouses is re-used as raw material for food and feed. Innovative technologies and efficient processing strategies capable of generating added-value products from it are now attracting attention. In this study, the hydrolysis of porcine coagulated blood using sub-critical solvent extraction was investigated. Biomass was hydrolyzed using different temperatures (120–210 °C), applying only water (sub-critical water; SCW) or water with a low concentration of alkali (0.1 mol L−1 NaOH) and different reaction times (30–90 min). Resultant hydrolysates were analyzed for crude and soluble protein, peptide profile, and bioactivity by combining protein quantification, antioxidant activity, and fast protein liquid chromatography measurements. Results showed that increasing temperature increases the degree of hydrolysis and that the addition of NaOH enhances the solubilization of peptides with high molecular weights. Also, hydrolysates showed interesting antioxidant activity, being 60 min the time of reaction with best antioxidant activity. Nevertheless, using only water (SCW) as solvent, without chemical additives, allows the delivering of interesting protein-based bioactive fractions. Sub-critical solvent treatment of porcine blood resulted in added-value fractions with potential bioactivities through a simple and environmentally friendly process.

White-button (Agaricus bisporus) and shiitake (Lentinula edodes) mushrooms are widely consumed worldwide because of their organoleptic properties but also their bioactive compounds such as β-glucans, ergosterol, and phenolic compounds. Although these mushrooms can be eaten as raw food, they are usually subjected to household cooking treatments, so their effect on the stability of these molecules was evaluated in this work. The results showed that frying reduced β-glucan and ergosterol content but protected mushrooms from the loss of phenolic compounds that were mainly affected by boiling, being this procedure able to increase β-glucans and ergosterol concentrations. It can be concluded that culinary treatments had differential effects depending on the specific molecule, so they should be applied or avoided considering the target compound. Moreover, further research is encouraged to fully understand the mechanisms involved in the content variations and the impact on the biological activity of these mushrooms.